![molecular formula C12H7Cl2NO3S B3830448 N-(3,5-dichloro-4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide CAS No. 36942-26-4](/img/structure/B3830448.png)
N-(3,5-dichloro-4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide
Overview
Description
“N-(3,5-dichloro-4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide” is a chemical compound with the linear formula C13H9Cl2NO3S . It has a molecular weight of 330.192 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Scientific Research Applications
- N,N’-(Cyclohexa-2-en-1,4-diylidene)-diarylsulfonamides , derivatives of the compound, have been identified as potent insecticides. They cause 89–97% mortality in insects. These compounds are valuable for pest control due to their efficacy in reducing insect populations .
- Compounds with a 4-oxocyclohexa-2,5-en-1-ylidene structure exhibit higher fungicidal activity compared to quinone imines. For instance, N-(3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)-4-methylbenzene-1-sulfonamide and 4-chloro-N-[2,3,5,5,6,6-hexachloro-4-oxocyclohexa-2-en-1-ylidene]benzene-1-sulfonamide inhibit the growth and development of Phytophthora infestans (the pathogen responsible for late blight in potatoes and tomatoes) by 82% and 81%, respectively .
- N-[2,3,5,5,6,6-Hexachloro-4-oxocyclohexa-2-en-1-ylidene]-4-methylbenzene-1-sulfonamide demonstrates high herbicidal activity. The presence of multiple chlorine atoms enhances its effectiveness as a herbicide .
- Although not directly related to the compound, it’s worth noting that 2,6-Dichloroindophenol sodium salt hydrate (a similar halogen-containing compound) acts as a redox dye. Researchers use it to investigate the efficiency of gold nanoparticles (Au-NP) in enzymatic activity studies .
- While specific data on the compound’s antimicrobial activity are scarce, related acetic acid derivatives have been studied for their antimicrobial effects .
- N-(3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide serves as an intermediate in the synthesis of pesticides. For example, it is a key intermediate in the production of Hexaflumuron , an insect growth regulator used in pest management .
Insecticides and Pest Control
Fungicidal Activity
Herbicides
Redox Dye for Enzymatic Studies
Antimicrobial Properties
Intermediate in Pesticide Synthesis
Mechanism of Action
Target of Action
The primary targets of N-(3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide are certain types of fungi and insects . This compound is particularly effective against the fungus Phytophthora infestans, which is responsible for late blight in plants .
Mode of Action
It is known that the compound inhibits the growth and development of phytophthora infestans . The compound likely interacts with specific biochemical targets within these organisms, disrupting their normal functions and leading to their death .
Biochemical Pathways
Given its fungicidal and insecticidal activity, it likely interferes with essential biological processes in these organisms, such as cell division, metabolism, or protein synthesis .
Result of Action
The result of the compound’s action is the death of targeted organisms. For example, it has been shown to cause 82% and 81% inhibition of the growth and development of Phytophthora infestans, respectively . This leads to a reduction in the population of these harmful organisms, thereby protecting plants from disease.
properties
IUPAC Name |
N-(3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Cl2NO3S/c13-10-6-8(7-11(14)12(10)16)15-19(17,18)9-4-2-1-3-5-9/h1-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USAIHBZBEKBFTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C(=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl2NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00303124 | |
Record name | N-(3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00303124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide | |
CAS RN |
36942-26-4 | |
Record name | NSC727438 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=727438 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC156839 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=156839 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00303124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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